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Compound of Interest

Compound Name: 1-Butyl-2-thiourea

Cat. No.: B071987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,3-Dibutyl-2-thiourea, a versatile
compound with applications in various industrial and research settings. This document details
its chemical and physical properties, experimental protocols for its synthesis, and discusses its
biological activities and potential mechanisms of action, making it a valuable resource for
professionals in drug development and chemical research.

Core Properties and Identification

1,3-Dibutyl-2-thiourea, also known as N,N'-dibutylthiourea, is a symmetrical N,N'-dialkyl
thiourea derivative.[1] It is identified by the Chemical Abstracts Service (CAS) number 109-46-
6.[21[3][4]

Physicochemical Properties

The key physical and chemical properties of 1,3-Dibutyl-2-thiourea are summarized in the table
below, compiled from various sources.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b071987?utm_src=pdf-interest
https://en.wikipedia.org/wiki/N,N%27-Di-n-butylthiourea
https://www.hsppharma.com/apis-and-intermediates/1-3-dibutyl-2-thiourea-cas-109-46-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5362413.htm
https://www.chemos.de/import/data/msds/GB_en/109-46-6-A0006499-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C9H20N2S [3]
Molecular Weight 188.33 g/mol [1][3]
Appearance White to yellowish crystalline (2]
powder

Melting Point 63-67 °C [2][3]
Boiling Point 122 °C at 14 mmHg [2][3]
Density 0.942 - 1.089 g/cm3 [1112]
Solubility Slightly soluble in water [2][3]

Flash Point 186 °C [2]

Vapor Pressure

0.0203 mmHg at 25 °C

[2]

Safety and Hazard Information

1,3-Dibutyl-2-thiourea is classified with the hazard code Xn and is associated with the risk
statements R20/21/22, indicating it is harmful by inhalation, in contact with skin, and if
swallowed.[2][4] Safety precautions include wearing suitable protective clothing and gloves
(S36/37).[2][4] It may also cause an allergic skin reaction and damage to organs through
prolonged or repeated exposure.[4] The LD50 (oral, rabbit) is 350 mg/kg.[3]

Hazard Information Details Source(s)
Hazard Codes Xn [2][3]
Risk Statements R20/21/22 [2]
Safety Statements S36/37 [2]
H302, H312, H317, H372,
GHS Hazard Statements [4]
H411
o LD50 orally in Rabbit: 350
Toxicity [3]

mg/kg
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Synthesis and Experimental Protocols

The synthesis of N,N'-disubstituted thioureas like 1,3-Dibutyl-2-thiourea can be achieved
through several one-pot methods, which are noted for their simplicity and mild reaction
conditions.[5]

General Experimental Protocol for Synthesis

A common and efficient method for synthesizing symmetrical N,N'-dialkylthioureas involves the
reaction of a primary amine with carbon disulfide. The following is a generalized protocol that
can be adapted for the synthesis of 1,3-Dibutyl-2-thiourea.

Materials:

e n-Butylamine

o Carbon disulfide

o Water or an appropriate organic solvent (e.g., acetone)
o Oxidizing agent (e.g., hydrogen peroxide, air)
Procedure:

e Dissolve n-butylamine (0.1 mol) in water (100 mL).

e Add carbon disulfide (0.05 mol) dropwise to the solution with vigorous stirring at room
temperature.

o Continue stirring to allow for the formation of the dithiocarbamate intermediate.

 Introduce an oxidizing agent, such as by bubbling air through the reaction mixture for 2-3
hours, to facilitate the formation of the thiourea.[5]

e The 1,3-Dibutyl-2-thiourea product will precipitate out of the solution.

» Collect the solid product by filtration.
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» Wash the collected solid with water and a small amount of cold ethanol to remove any
unreacted starting materials.[5]

» Dry the purified product under a vacuum.

The reaction progress can be monitored using Thin Layer Chromatography (TLC).[5]

Biological Activity and Potential Applications

Thiourea and its derivatives are a class of compounds with a broad spectrum of biological
activities, making them of significant interest to researchers in drug development.[6][7] These
activities include antibacterial, antifungal, antiviral, anticancer, and antioxidant properties.[5][8]

The thiourea moiety is considered a key pharmacophore due to its ability to form multiple
hydrogen bonds and interact with various biological targets.[9] The lipophilic nature of the butyl
groups in 1,3-Dibutyl-2-thiourea can influence its pharmacokinetic and pharmacodynamic
properties.

Potential Signaling Pathways and Mechanisms of Action

While specific signaling pathways for 1,3-Dibutyl-2-thiourea are not extensively detailed in the
available literature, the broader class of thiourea derivatives has been shown to exert its
biological effects through various mechanisms. For instance, in the context of cancer, thiourea
derivatives have been found to induce apoptosis and inhibit key signaling pathways involved in
cancer cell proliferation and survival.[9][10] Some derivatives act as inhibitors of enzymes like
carbonic anhydrase and cholinesterases.[8][11]

The general mechanism often involves the interaction of the thiocarbonyl group with biological
macromolecules. The following diagram illustrates a generalized workflow for investigating the
biological activity of a thiourea derivative.

Caption: A generalized workflow for the investigation of a thiourea derivative.

The following diagram illustrates a simplified, hypothetical signaling pathway that could be
inhibited by a thiourea derivative, leading to an anti-cancer effect.
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Caption: A hypothetical signaling pathway inhibited by a thiourea derivative.

Industrial Applications

Beyond its potential in drug discovery, 1,3-Dibutyl-2-thiourea has established uses in various
industrial processes. It is utilized as a vulcanization accelerator in the rubber industry and as an
anticorrosive agent in paints and glue removers.[2][3]

This guide serves as a foundational resource for researchers and professionals. Further in-
depth studies are encouraged to fully elucidate the mechanisms of action and explore the full
therapeutic and industrial potential of 1,3-Dibutyl-2-thiourea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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